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Compound of Interest

Compound Name: Bafilomycin A1

Cat. No.: B1667706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bafilomycin A1 is a macrolide antibiotic derived from Streptomyces griseus. It is a potent and

specific inhibitor of vacuolar H+-ATPase (V-ATPase), a proton pump responsible for the

acidification of intracellular organelles such as lysosomes and endosomes.[1] By inhibiting V-

ATPase, Bafilomycin A1 prevents the fusion of autophagosomes with lysosomes, effectively

blocking the late stages of autophagy.[1][2] This property makes it an invaluable tool in cell

biology research, particularly for studying autophagy, apoptosis, and cellular trafficking.[2][3]

This document provides a detailed protocol for the preparation of a stock solution of

Bafilomycin A1 in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
A compilation of the key quantitative data for Bafilomycin A1 is presented in the table below. It

is important to note that the solubility of Bafilomycin A1 in DMSO can vary between suppliers.

[1][2][4]
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Parameter Value Source(s)

Molecular Weight 622.83 g/mol [1][3][4][5]

Molecular Formula C₃₅H₅₈O₉ [1][4][5]

Solubility in DMSO 0.1 mg/mL to 100 mg/mL [1][2][3][4][6]

Recommended Stock

Concentration
1 mM - 10 mM [1][7][8]

Typical Working Concentration 10 nM - 1 µM [1][4]

Storage (Lyophilized Powder)
-20°C, desiccated, protected

from light
[1][7][9]

Storage (DMSO Stock

Solution)
-20°C, in aliquots [1][7][10]

Stability (in DMSO) Up to 3 months at -20°C [1]

Experimental Protocol: Preparation of a 1 mM
Bafilomycin A1 Stock Solution
This protocol describes the preparation of a 1 mM stock solution of Bafilomycin A1 in DMSO.

Materials:

Bafilomycin A1 (lyophilized powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-equilibration: Allow the vial of lyophilized Bafilomycin A1 and the DMSO to equilibrate

to room temperature before opening to prevent condensation of atmospheric moisture.
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Reconstitution Calculation: To prepare a 1 mM stock solution, the amount of DMSO required

will depend on the mass of Bafilomycin A1. For example, to reconstitute 100 µg of

Bafilomycin A1 (MW: 622.83 g/mol ) to a 1 mM concentration, you would add 160.56 µL of

DMSO.[1]

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the Bafilomycin A1 powder.

Vortexing: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[8]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[1]

[7]

Storage: Store the aliquots at -20°C, protected from light.[1][7] For long-term storage, the

use of a desiccant is recommended.[7]
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Caption: Workflow for Bafilomycin A1 Stock Solution Preparation.
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Caption: Bafilomycin A1 inhibits the fusion of autophagosomes and lysosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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